2-(2-Chloro-6-fluorophenyl)-2-(piperidin-1-yl)acetic acid hydrochloride
Overview
Description
2-(2-Chloro-6-fluorophenyl)-2-(piperidin-1-yl)acetic acid hydrochloride, or 2-CFP-PAAH, is an organic compound with a wide range of applications, from synthesis of pharmaceuticals to research and development of new materials. It is a versatile compound, with a wide range of properties and potential applications.
Scientific Research Applications
Aurora Kinase Inhibition
- Compounds structurally related to 2-(2-Chloro-6-fluorophenyl)-2-(piperidin-1-yl)acetic acid hydrochloride have been investigated for their potential as Aurora kinase inhibitors, which may be useful in treating cancer (ロバート ヘンリー，ジェームズ, 2006).
Synthesis of Piperidine Derivatives
- Research has been conducted on the synthesis of 1-arylpiperidin-4-ols using components like 2-fluorophenyl and 2-chlorophenyl, which are structurally similar to the chemical . Such derivatives have applications in various chemical syntheses (C. Reese & E. A. Thompson, 1988).
Development of Protected Glycosyl Donors
- The compound's related derivatives have been used in carbohydrate chemistry for the protection of hydroxyl groups, aiding in the synthesis of complex molecules (S. Spjut, W. Qian, & M. Elofsson, 2010).
Spectral Characterization in Pharmaceutical Analysis
- Structurally similar compounds have been characterized using techniques like mass spectrometry and nuclear magnetic spectroscopy, aiding in the analysis of pharmaceutical ingredients (Nirmala Munigela et al., 2008).
Synthesis and Anticancer Activity
- Studies have been conducted on the synthesis of compounds containing elements like 2-Chloro-6-fluorophenyl and their potential anticancer activity (Liu Ying-xiang, 2007).
Pharmaceutical Quality Control
- Related compounds have been developed as new anti-ischemic and anti-hypertensive agents, with methods established for quality control and stability studies (A. Dwivedi et al., 2003).
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-2-piperidin-1-ylacetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClFNO2.ClH/c14-9-5-4-6-10(15)11(9)12(13(17)18)16-7-2-1-3-8-16;/h4-6,12H,1-3,7-8H2,(H,17,18);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKKCJEHDLXSYIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(C2=C(C=CC=C2Cl)F)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16Cl2FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(piperidin-3-ylmethyl)-3H-imidazo[4,5-b]pyridine](/img/structure/B1471027.png)
